Cas no 1932441-42-3 ((1R,5S,9s)-tert-butyl 9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate)

• Product Name: (1R,5S,9s)-tert-butyl 9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• CAS No: 1932441-42-3
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• MDL: MFCD25509321
• CID: 4632197
• PubChem ID: 97112129
• Update Time: 2025-06-03

(1R,5S,9s)-tert-butyl 9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1R,5S,9s)-tert-butyl 9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• tert-butyl (1R,5S,9r)-9-Amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• (1R,5S,9r)-tert-butyl 9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• tert-butyl(1R,5S,9r)-9-Amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• (meso-1R,5S,9S)-t-Butyl 9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• AS-73294
• AS-40241
• E71097
• tert-butyl (1S,5R)-9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• AKOS037647322
• W14595
• tert-butyl (1R,5S,9s)-9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• WS-01671
• tert-butyl (Meso-1R,5S,9s)-9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• (Meso-1R,5S,9S)-Tert-Butyl 9-Amino-3-Oxa-7-Azabicyclo[3.3.1]Nonane-7-Carboxylate
• (meso-1r,5s,9r)-tert-butyl 9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• MFCD25509321
• 9-AMINO-3-OXA-7-AZA-BICYCLO[3.3.1]NONANE-7-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1932441-42-3
• CS-0449478
• MESO-(1R,5S,9R)-TERT-BUTYL 9-AMINO-3-OXA-7-AZABICYCLO[3.3.1]NONANE-7-CARBOXYLATE
• AKOS037643914

• MDL： MFCD25509321
• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(15)14-4-8-6-16-7-9(5-14)10(8)13/h8-10H,4-7,13H2,1-3H3/t8-,9+,10?
• InChI Key： QYBPHULJRAEWEO-ULKQDVFKSA-N
• SMILES： O1C[C@@H]2CN(C(=O)OC(C)(C)C)C[C@H](C1)C2N

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.8Ų

Additional information on (1R,5S,9s)-tert-butyl 9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate

The (1R,5S,9s)-tert-butyl 9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate: A Comprehensive Overview

The (1R,5S,9s)-tert-butyl 9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate is a complex organic compound with the CAS number 1932441-42-3. This compound belongs to the class of bicyclic compounds, characterized by its unique bicyclo[3.3.1]nonane framework, which is a fused ring system consisting of two six-membered rings and one five-membered ring. The compound's structure includes an amino group at position 9 and a tert-butyl ester group at position 7, making it a derivative of a bicyclic amino acid.

Recent studies have highlighted the potential of this compound in the field of drug discovery and biomedical research. Its bicyclic structure provides a rigid framework that can be exploited for designing molecules with specific biological activities. For instance, researchers have explored its role as a template for peptide mimetics, which are molecules that mimic the structure and function of peptides but are more stable and less prone to degradation.

The synthesis of (1R,5S,9s)-tert-butyl 9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate involves a multi-step process that typically begins with the preparation of the bicyclic core. This is followed by functionalization at specific positions to introduce the amino and ester groups. The stereochemistry of the compound is critical, as the specific configuration at positions 1R, 5S, and 9s determines its biological activity and interactions with target molecules.

In terms of applications, this compound has shown promise in antibiotic development, where its ability to inhibit key enzymes involved in bacterial cell wall synthesis has been investigated. Additionally, its potential as a building block for complex molecules in organic synthesis has been recognized, particularly in the construction of macrocyclic compounds and other bioactive agents.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound, providing insights into its binding interactions with various protein targets. These studies have revealed that the compound's bicyclic structure allows for favorable interactions with hydrophobic pockets in proteins, making it a valuable candidate for drug design.

The tert-butyl ester group present in this compound plays a significant role in modulating its physical properties, such as solubility and stability. This group can be easily modified or removed during chemical synthesis to tailor the compound's behavior for specific applications. For example, hydrolysis of the ester group can yield the corresponding carboxylic acid derivative, which may exhibit different biological activities.

Furthermore, the presence of an amino group at position 9 makes this compound amenable to various post-synthetic modifications. These include acylation or alkylation reactions, which can introduce additional functionality or improve bioavailability. Such modifications are often critical in drug development to enhance pharmacokinetic properties and reduce toxicity.

In conclusion, the (1R,5S,9s)-tert-butyl 9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate is a versatile compound with significant potential in multiple areas of chemical and biomedical research. Its unique structure and functional groups make it an attractive candidate for designing novel bioactive molecules and advancing therapeutic interventions.